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NMR Characterization and Advanced Methodology
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Compound Focus: Agathisflavone

CAS No.: 28441-98-7

Cat. No.: S517515

A 2012 study specifically addresses the challenge of resolving severely overlapping signals in agathisflavone's NMR spectra, which had

previously prevented its full assignment [1].

Aspect Description

Core Challenge Standard 2D HMBC spectra had low resolution in the indirect carbon dimension, making assignment difficult
for carbons with chemical shifts < 0.3 ppm apart [1].

Solution Application of the NASCA-HMBC (Non-ambiguous Assignment by Superposition of Coupled Aliased HMBC)
methodology [1].

Methodology Combines a pair of HMBC spectra recorded with slightly different carbon windows to increase resolution by an
Principle order of magnitude and provide unambiguous chemical shifts [1].
Outcome Achieved spectra with sufficiently high resolution for straightforward assignment, reporting the full assignment

of agathisflavone for the first time [1].

The experimental workflow for this resolution technique can be visualized as follows:
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Structural and General Spectroscopic Data

While the full NMR assignment is not listed in the results, other key structural identifiers and spectral data are available.

Parameter Description

IUPAC Name  5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-6,8'-bichromene-4,4'-dione [2]

Chemical C30H18010 [2] [3]
Formula

Average 538.464 Da [2] [3]
Mass
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Parameter Description

Monoisotopic  538.09000 Da [3]
Mass

Other Names  6,8"-Biapigenin [2] [3]
SMILES OC1=CC=C(C=C1)C1=CC(=0)C2=C(0)C(=C(0)C=C201)C1=C(0)C=C(0)C2=C10C(=CC2=0)C1=CC=C(0)C=C1

(3]

Mass spectrometric fragmentation data from a 2025 preprint provides details useful for LC-MS/MS identification, with the following

characteristic fragments observed in negative ion mode from a precursor ion at m/z 537.0801 [M-H]~ [4]:

e mlz 519: [M-H-18] (loss of H20)
e mlz 417, 399, 375: Characteristic fragments from Retro-Diels-Alder (RDA) type fragmentation [4]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic
procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D.

Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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